![molecular formula C26H31N3O3 B2663290 4-hydroxy-1-(2-methoxyethyl)-6-methyl-3-(phenyl(4-phenylpiperazin-1-yl)methyl)pyridin-2(1H)-one CAS No. 904825-80-5](/img/structure/B2663290.png)
4-hydroxy-1-(2-methoxyethyl)-6-methyl-3-(phenyl(4-phenylpiperazin-1-yl)methyl)pyridin-2(1H)-one
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Description
4-hydroxy-1-(2-methoxyethyl)-6-methyl-3-(phenyl(4-phenylpiperazin-1-yl)methyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C26H31N3O3 and its molecular weight is 433.552. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Activity
Compounds with structures similar to the specified compound have been synthesized and evaluated for their pharmacological activities. For instance, derivatives of pyrrolidin-2-one and pyrrolidine, which share structural similarities with the compound of interest, have displayed significant antiarrhythmic and antihypertensive activities. These activities are attributed to their alpha-adrenolytic properties, which depend on the presence of a phenylpiperazine moiety with specific substituents (Malawska et al., 2002). Similarly, aromatic piperazines connected to a lipophilic moiety through a suitable linker have been shown to increase binding affinity and fine-tune functional properties at dopamine receptors, illustrating the importance of structural modification in designing G protein-biased partial agonists (Möller et al., 2017).
Structural Analysis and Synthetic Applications
The synthesis and structural analysis of compounds with pyridine and piperazine rings have contributed to the development of novel synthetic methodologies and the understanding of molecular interactions in biological systems. For example, the electrochemical behavior of substituted pyridines in aqueous sulfuric acid has been studied to understand the reduction mechanisms and synthetic applicability of pyridine derivatives (Nonaka et al., 1981). These studies are crucial for designing synthetic routes for complex molecules and understanding their reactivity patterns.
Properties
IUPAC Name |
4-hydroxy-1-(2-methoxyethyl)-6-methyl-3-[phenyl-(4-phenylpiperazin-1-yl)methyl]pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N3O3/c1-20-19-23(30)24(26(31)29(20)17-18-32-2)25(21-9-5-3-6-10-21)28-15-13-27(14-16-28)22-11-7-4-8-12-22/h3-12,19,25,30H,13-18H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXCZYODVBURRKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1CCOC)C(C2=CC=CC=C2)N3CCN(CC3)C4=CC=CC=C4)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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